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Trisodium;[[(2R,3S,4R,5R)-5-(8-bromo-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] phosphate Trisodium;[[(2R,3S,4R,5R)-5-(8-bromo-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] phosphate
Brand Name: Vulcanchem
CAS No.: 102185-44-4
VCID: VC0011117
InChI: InChI=1S/C10H13BrN4O11P2.2Na/c11-10-14-4-7(12-2-13-8(4)18)15(10)9-6(17)5(16)3(25-9)1-24-28(22,23)26-27(19,20)21;;/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H,12,13,18)(H2,19,20,21);;/q;2*+1/p-2/t3-,5-,6-,9-;;/m1../s1
SMILES: C1=NC2=C(C(=O)N1)N=C(N2C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])[O-])O)O)Br.[Na+].[Na+].[Na+]
Molecular Formula: C10H11BrN4Na2O11P2
Molecular Weight: 551.05 g/mol

Trisodium;[[(2R,3S,4R,5R)-5-(8-bromo-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] phosphate

CAS No.: 102185-44-4

Cat. No.: VC0011117

Molecular Formula: C10H11BrN4Na2O11P2

Molecular Weight: 551.05 g/mol

* For research use only. Not for human or veterinary use.

Trisodium;[[(2R,3S,4R,5R)-5-(8-bromo-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] phosphate - 102185-44-4

Specification

CAS No. 102185-44-4
Molecular Formula C10H11BrN4Na2O11P2
Molecular Weight 551.05 g/mol
IUPAC Name disodium;[[(2R,3S,4R,5R)-5-(8-bromo-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] hydrogen phosphate
Standard InChI InChI=1S/C10H13BrN4O11P2.2Na/c11-10-14-4-7(12-2-13-8(4)18)15(10)9-6(17)5(16)3(25-9)1-24-28(22,23)26-27(19,20)21;;/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H,12,13,18)(H2,19,20,21);;/q;2*+1/p-2/t3-,5-,6-,9-;;/m1../s1
Standard InChI Key JAFRTFGRDFRCIR-LGVAUZIVSA-L
Isomeric SMILES C1=NC2=C(C(=O)N1)N=C(N2[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])OP(=O)(O)[O-])O)O)Br.[Na+].[Na+]
SMILES C1=NC2=C(C(=O)N1)N=C(N2C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])[O-])O)O)Br.[Na+].[Na+].[Na+]
Canonical SMILES C1=NC2=C(C(=O)N1)N=C(N2C3C(C(C(O3)COP(=O)([O-])OP(=O)(O)[O-])O)O)Br.[Na+].[Na+]

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